Cas no 922702-00-9 (4,7-dimethyl-2-{4-1-(thiophene-2-sulfonyl)piperidine-4-carbonylpiperazin-1-yl}-1,3-benzothiazole)

• Product Name: 4,7-dimethyl-2-{4-1-(thiophene-2-sulfonyl)piperidine-4-carbonylpiperazin-1-yl}-1,3-benzothiazole
• CAS No: 922702-00-9
• MF: C₂₃H₂₈N₄O₃S₃
• MW: 504.68842124939
• CID: 5497620
• Update Time: 2025-05-21

4,7-dimethyl-2-{4-1-(thiophene-2-sulfonyl)piperidine-4-carbonylpiperazin-1-yl}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• [4-(4,7-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-(1-thiophen-2-ylsulfonylpiperidin-4-yl)methanone
• 4,7-dimethyl-2-{4-1-(thiophene-2-sulfonyl)piperidine-4-carbonylpiperazin-1-yl}-1,3-benzothiazole

• Inchi： 1S/C23H28N4O3S3/c1-16-5-6-17(2)21-20(16)24-23(32-21)26-13-11-25(12-14-26)22(28)18-7-9-27(10-8-18)33(29,30)19-4-3-15-31-19/h3-6,15,18H,7-14H2,1-2H3
• InChI Key： DOTBJCZCYDOLFO-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=C(C)C=CC(C)=C3S2)CC1)(C1CCN(S(C2SC=CC=2)(=O)=O)CC1)=O

Additional information on 4,7-dimethyl-2-{4-1-(thiophene-2-sulfonyl)piperidine-4-carbonylpiperazin-1-yl}-1,3-benzothiazole

Recent Advances in the Study of 4,7-dimethyl-2-{4-1-(thiophene-2-sulfonyl)piperidine-4-carbonylpiperazin-1-yl}-1,3-benzothiazole (CAS: 922702-00-9)

In recent years, the compound 4,7-dimethyl-2-{4-1-(thiophene-2-sulfonyl)piperidine-4-carbonylpiperazin-1-yl}-1,3-benzothiazole (CAS: 922702-00-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzothiazole core and piperazine-thiophene sulfonyl moiety, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings, focusing on its synthesis, biological activities, and potential clinical applications.

The synthesis of 4,7-dimethyl-2-{4-1-(thiophene-2-sulfonyl)piperidine-4-carbonylpiperazin-1-yl}-1,3-benzothiazole involves a multi-step process, with recent studies optimizing the yield and purity of the final product. Key improvements include the use of novel catalysts and reaction conditions that enhance the efficiency of the sulfonylation and coupling steps. These advancements have facilitated the production of the compound in sufficient quantities for further biological evaluation.

Biological studies have revealed that this compound exhibits potent inhibitory activity against several kinase targets, particularly those involved in inflammatory and oncogenic pathways. In vitro assays demonstrate its ability to selectively inhibit key enzymes such as PI3K and mTOR, which are critical in cell proliferation and survival. Moreover, preliminary in vivo studies in murine models have shown promising anti-tumor effects, with reduced tumor growth and minimal toxicity observed at therapeutic doses.

Further investigations into the pharmacokinetic properties of 4,7-dimethyl-2-{4-1-(thiophene-2-sulfonyl)piperidine-4-carbonylpiperazin-1-yl}-1,3-benzothiazole have highlighted its favorable absorption and distribution profiles. The compound demonstrates good oral bioavailability and sustained plasma concentrations, making it a viable candidate for oral administration. Additionally, metabolic stability studies indicate that it is resistant to rapid degradation, further supporting its potential as a therapeutic agent.

Despite these promising findings, challenges remain in the development of this compound. Issues such as off-target effects and potential drug-drug interactions need to be addressed through further structural optimization and comprehensive toxicological studies. Researchers are also exploring the possibility of combining this molecule with other therapeutic agents to enhance its efficacy and reduce the likelihood of resistance development.

In conclusion, 4,7-dimethyl-2-{4-1-(thiophene-2-sulfonyl)piperidine-4-carbonylpiperazin-1-yl}-1,3-benzothiazole represents a promising candidate for the treatment of various diseases, particularly cancer and inflammatory disorders. Continued research efforts are essential to fully elucidate its mechanism of action, optimize its therapeutic profile, and advance it through clinical trials. The insights gained from these studies will not only contribute to the development of this specific compound but also inform the design of novel derivatives with improved properties.